Cas no 1351608-50-8 (N-(2,3-dichlorophenyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide)

• Product Name: N-(2,3-dichlorophenyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide
• CAS No: 1351608-50-8
• MF: C₁₆H₁₃Cl₂N₅O
• MW: 362.213320493698
• CID: 5990956
• PubChem ID: 71791842
• Update Time: 2025-06-11

N-(2,3-dichlorophenyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dichlorophenyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide
• VU0539237-1
• F6239-0499
• 1351608-50-8
• N-(2,3-dichlorophenyl)-6-(3,5-dimethylpyrazol-1-yl)pyridazine-3-carboxamide
• AKOS024541856

• Inchi： 1S/C16H13Cl2N5O/c1-9-8-10(2)23(22-9)14-7-6-13(20-21-14)16(24)19-12-5-3-4-11(17)15(12)18/h3-8H,1-2H3,(H,19,24)
• InChI Key： ODRYDXUTGRVCKK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1NC(C1=CC=C(N=N1)N1C(C)=CC(C)=N1)=O)Cl

Computed Properties

• Exact Mass: 361.0497154g/mol
• Monoisotopic Mass: 361.0497154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.7Ų

Additional information on N-(2,3-dichlorophenyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide

Introduction to N-(2,3-dichlorophenyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide (CAS No. 1351608-50-8)

N-(2,3-dichlorophenyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1351608-50-8, represents a convergence of advanced chemical synthesis and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and biological significance, making it a subject of intense research interest.

The core structure of N-(2,3-dichlorophenyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide consists of a pyridazine ring substituted with a carboxamide group at the 3-position. This pyridazine ring is further connected to a 2,3-dichlorophenyl group, which introduces electron-withdrawing effects and enhances the compound's interaction with biological targets. Additionally, the presence of a 3,5-dimethyl-1H-pyrazol-1-yl moiety adds another layer of complexity to the molecule, influencing its electronic properties and potential pharmacological activity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for medicinal applications. Pyridazine derivatives, in particular, have shown promise as scaffolds for drug discovery due to their ability to engage with various biological receptors and enzymes. The compound N-(2,3-dichlorophenyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide is no exception and has been explored for its potential in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases.

The synthesis of N-(2,3-dichlorophenyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide involves multi-step organic reactions that showcase the expertise of modern synthetic chemistry. The process typically begins with the preparation of the pyridazine core through condensation reactions followed by functionalization with the appropriate substituents. The introduction of the 2,3-dichlorophenyl group and the 3,5-dimethyl-1H-pyrazol-1-yl moiety requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The pharmacological profile of N-(2,3-dichlorophenyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide has been extensively studied in recent years. Preclinical investigations have revealed that this compound exhibits potent inhibitory activity against various enzymes implicated in disease pathogenesis. For instance, studies have demonstrated its effectiveness in inhibiting cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Additionally, the compound has shown promise in targeting tyrosine kinases involved in cancer cell proliferation.

The structural features of N-(2,3-dichlorophenyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide contribute to its ability to interact with biological targets in a highly specific manner. The electron-withdrawing nature of the 2,3-dichlorophenyl group enhances binding affinity by stabilizing negative charges on the transition state during enzyme inhibition. Meanwhile, the steric hindrance provided by the 3,5-dimethyl groups on the pyrazole ring> helps optimize interactions with protein binding pockets. These features make the compound an attractive candidate for further development into therapeutic agents.

In addition to its pharmacological potential, N-(2,3-dichlorophenyl)-6-(<0xE9><0xA9><0x95><0xE9><0xA9><0x95><0xE9><0xA9><0x95><0xE9><0xA9><0x95>>methyl>H>pyrazol>l>->l>->i>ly>l>)>pyridazine>->carboxamide>(CAS No.>1351608>- >>50>>8>> plays a significant role in chemical biology research. Its unique structure serves as a valuable tool for studying enzyme mechanisms and developing new inhibitors. Researchers have utilized this compound to probe the dynamics of protein-ligand interactions using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography.

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